N-(3-(1H-imidazol-1-yl)propyl)-3-(benzo[d][1,3]dioxol-5-ylmethyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

• IUPAC Name: 3-(1,3-benzodioxol-5-ylmethyl)-N-(3-imidazol-1-ylpropyl)-2,4-dioxo-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C19H19N5O5/c25-17(21-4-1-6-23-7-5-20-11-23)14-9-22-19(27)24(18(14)26)10-13-2-3-15-16(8-13)29-12-28-15/h2-3,5,7-9,11H,1,4,6,10,12H2,(H,21,25)(H,22,27)
• InChI Key: DOKXUOVRFOFUSK-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CN3C(=O)C(=CNC3=O)C(=O)NCCCN4C=CN=C4
• Molecular Formula: C19H19N5O5
• Molecular Weight: 397.4 g/mol

Description

N-(3-(1H-imidazol-1-yl)propyl)-3-(benzo[d][1,3]dioxol-5-ylmethyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is a useful research compound. Its molecular formula is C19H19N5O5 and its molecular weight is 397.391. The purity is usually 95%.
The exact mass of the compound N-(3-(1H-imidazol-1-yl)propyl)-3-(benzo[d][1,3]dioxol-5-ylmethyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N-(3-(1H-imidazol-1-yl)propyl)-3-(benzo[d][1,3]dioxol-5-ylmethyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-(1H-imidazol-1-yl)propyl)-3-(benzo[d][1,3]dioxol-5-ylmethyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis Methods and Chemical Modifications

The scientific research around compounds similar to "N-(3-(1H-imidazol-1-yl)propyl)-3-(benzo[d][1,3]dioxol-5-ylmethyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide" often focuses on synthesis methods that can influence their biological activity. For example, the catalyst-free rapid synthesis of benzo[4,5]imidazo[1,2-a]-pyrimidine-3-carboxamides via a one-pot sequential four-component condensation reaction represents an environmentally friendly approach to create fused tricyclic derivatives with potential biological activities (Shaabani et al., 2014). This method emphasizes the importance of developing sustainable and efficient synthetic routes for complex molecules.

Potential Applications in Drug Discovery

The structural complexity and modifiability of compounds within this class make them interesting candidates for drug discovery efforts. The synthesis and evaluation of novel benzodifuranyl; 1,3,5-triazines; 1,3,5-oxadiazepines; and thiazolopyrimidines derived from visnaginone and khellinone as anti-inflammatory and analgesic agents demonstrate the therapeutic potential of such compounds. These derivatives have shown significant COX-2 selectivity, analgesic, and anti-inflammatory activities, highlighting their potential as lead compounds in the development of new therapeutics (Abu‐Hashem et al., 2020).

Biological Studies and Mechanistic Insights

Compounds similar to "N-(3-(1H-imidazol-1-yl)propyl)-3-(benzo[d][1,3]dioxol-5-ylmethyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide" are also valuable in biological studies, where their interactions with biological targets can offer insights into disease mechanisms and potential therapeutic interventions. For instance, the study of methylglyoxal in food and living organisms sheds light on its role in modifying proteins and its association with complications of diabetes and neurodegenerative diseases (Nemet et al., 2006). This research underlines the importance of understanding the biochemical pathways involved in disease progression and how complex molecules can interact with these pathways.